molecular formula C21H20N6O3 B2671862 N-(1-(4,5-Dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide CAS No. 1004680-83-4

N-(1-(4,5-Dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide

Cat. No. B2671862
M. Wt: 404.43
InChI Key: KMWVKGAUOLMKBI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(1-(4,5-Dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide is a useful research compound. Its molecular formula is C21H20N6O3 and its molecular weight is 404.43. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

The chemical synthesis of pyrazolo and pyrimidine analogues, such as the compound , is a significant area of research due to these molecules' potential biological activities. For instance, Taylor and Patel (1992) detailed the synthesis of several pyrazolo[3,4-d]pyrimidine analogues of a potent antitumor agent, demonstrating a key synthetic step involving a palladium-catalyzed coupling, which might be relevant to the synthesis of similar compounds (Taylor & Patel, 1992).

Deohate and Palaspagar (2020) synthesized pyrimidine-linked pyrazole heterocyclics by microwave irradiation, evaluating their insecticidal and antibacterial potentials. This suggests that compounds with a pyrimidine-pyrazole framework could serve as leads in developing new antimicrobial and insecticidal agents (Deohate & Palaspagar, 2020).

Rahmouni et al. (2014) explored the synthesis of novel isoxazolines and isoxazoles of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives, highlighting the diverse chemical reactivity and potential for generating compounds with varied biological activities (Rahmouni et al., 2014).

Anticancer Potential

The search for new anticancer agents has led to the synthesis and biological evaluation of compounds with a pyrazolo[3,4-d]pyrimidine core. Galayev et al. (2015) synthesized novel coumarins with various heterocyclic moieties, including pyrimidine, demonstrating antimitotic activity, which indicates the potential of such compounds in cancer therapy (Galayev et al., 2015).

Abdellatif et al. (2014) investigated the synthesis and anticancer activity of some new pyrazolo[3,4-d]pyrimidin-4-one derivatives, revealing that almost all tested compounds exhibited antitumor activity against the MCF-7 human breast adenocarcinoma cell line. This underscores the importance of such derivatives in developing novel anticancer therapies (Abdellatif et al., 2014).

properties

IUPAC Name

N-[2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H20N6O3/c1-10-9-16(27(26-10)21-23-12(3)11(2)19(29)25-21)24-20(30)18(28)17-13(4)22-15-8-6-5-7-14(15)17/h5-9,22H,1-4H3,(H,24,30)(H,23,25,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KMWVKGAUOLMKBI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN(C(=C1)NC(=O)C(=O)C2=C(NC3=CC=CC=C32)C)C4=NC(=C(C(=O)N4)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H20N6O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

404.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

CID 135551581

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